3-[(2,4-dichlorobenzyl)sulfonyl]-N-(4-fluorophenyl)-2-thiophenecarboxamide

• IUPAC Name: 3-[(2,4-dichlorophenyl)methylsulfonyl]-N-(4-fluorophenyl)thiophene-2-carboxamide
• InChI: InChI=1S/C18H12Cl2FNO3S2/c19-12-2-1-11(15(20)9-12)10-27(24,25)16-7-8-26-17(16)18(23)22-14-5-3-13(21)4-6-14/h1-9H,10H2,(H,22,23)
• InChI Key: DYORKKSUTIVLKN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)C2=C(C=CS2)S(=O)(=O)CC3=C(C=C(C=C3)Cl)Cl)F
• Molecular Formula: C18H12Cl2FNO3S2
• Molecular Weight: 444.3 g/mol
• CAS No.: 251097-60-6

Description

3-[(2,4-dichlorobenzyl)sulfonyl]-N-(4-fluorophenyl)-2-thiophenecarboxamide is a useful research compound. Its molecular formula is C18H12Cl2FNO3S2 and its molecular weight is 444.32. The purity is usually 95%.
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Scientific Research Applications

Anticancer Applications

3-[(2,4-dichlorobenzyl)sulfonyl]-N-(4-fluorophenyl)-2-thiophenecarboxamide and its derivatives have been investigated for their potential in cancer treatment. Specifically, certain derivatives demonstrated potent cytotoxic activity against various human cancer cell lines, including A549, HeLa, and MCF‐7. These compounds induced apoptosis and arrested the cell cycle at the G1 phase, potentially through the upregulation of caspase-3 and caspase-7 proteins, as well as gene expression levels of caspases-3 and -7 (Ravichandiran et al., 2019). Other derivatives also displayed proapoptotic activity on melanoma cell lines, suggesting their utility as anticancer agents (Yılmaz et al., 2015).

Antimicrobial Applications

The compound and its related derivatives have shown promising antimicrobial properties. A variety of derivatives prepared using 1,3-dipolar cycloaddition methodology exhibited significant antibacterial and antifungal activities, especially against B. subtilis and A. niger (Sowmya et al., 2018). Furthermore, novel sulfonamide derivatives synthesized from this compound showed potent activity against breast and colon cancer cell lines and were highlighted for their potential as anticancer agents (Ghorab et al., 2015).

Applications in Material Science

The chemical structure of this compound and its derivatives lends itself to various applications in material science. For instance, sulfonated poly(arylene ether sulfone) block copolymers containing fluorenyl groups synthesized from derivatives of this compound have shown promise for fuel-cell applications due to their high proton conductivity and mechanical properties (Bae et al., 2009). Additionally, the compound's thiophene derivatives have been used in the synthesis of novel soluble fluorinated polyamides, which are amorphous, readily soluble in organic solvents, and exhibit properties suitable for producing transparent, flexible, and strong films (Liu et al., 2013).